Cas no 2680888-53-1 (benzyl N-(1-hydroxy-2-methylpropan-2-yl)-N-(3-methylthiophen-2-yl)methylcarbamate)

• Product Name: benzyl N-(1-hydroxy-2-methylpropan-2-yl)-N-(3-methylthiophen-2-yl)methylcarbamate
• CAS No: 2680888-53-1
• MF: C₁₈H₂₃NO₃S
• MW: 333.445123910904
• CID: 5627873
• PubChem ID: 165925067
• Update Time: 2025-05-20

benzyl N-(1-hydroxy-2-methylpropan-2-yl)-N-(3-methylthiophen-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(1-hydroxy-2-methylpropan-2-yl)-N-[(3-methylthiophen-2-yl)methyl]carbamate
• 2680888-53-1
• EN300-28296076
• benzyl N-(1-hydroxy-2-methylpropan-2-yl)-N-(3-methylthiophen-2-yl)methylcarbamate

• Inchi： 1S/C18H23NO3S/c1-14-9-10-23-16(14)11-19(18(2,3)13-20)17(21)22-12-15-7-5-4-6-8-15/h4-10,20H,11-13H2,1-3H3
• InChI Key： OVJIMVJFVUTKPS-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CN(C(=O)OCC1C=CC=CC=1)C(C)(C)CO

Computed Properties

• Exact Mass: 333.13986477g/mol
• Monoisotopic Mass: 333.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78Ų

Additional information on benzyl N-(1-hydroxy-2-methylpropan-2-yl)-N-(3-methylthiophen-2-yl)methylcarbamate

Benzyl N-(1-hydroxy-2-methylpropan-2-yl)-N-(3-methylthiophen-2-yl)methylcarbamate (CAS No: 2680888-53-1)

The compound benzyl N-(1-hydroxy-2-methylpropan-2-yl)-N-(3-methylthiophen-2-yl)methylcarbamate, identified by the CAS number 2680888-53-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, applications, and the latest research findings.

The molecular structure of benzyl N-(1-hydroxy-2-methylpropan-2-yl)-N-(3-methylthiophen-2-yl)methylcarbamate comprises a benzyl group attached to a carbamate moiety, which is further substituted with a hydroxyl group and a methylthiophene ring. This combination of functional groups imparts the molecule with versatile reactivity and selectivity, making it an interesting candidate for various chemical transformations. Recent studies have highlighted its role as a potential precursor in the synthesis of bioactive compounds, particularly in the field of agrochemicals.

One of the key aspects of this compound is its ability to undergo nucleophilic substitution reactions due to the presence of the methylthiophene group. This property has been exploited in recent research to develop novel insecticides with enhanced efficacy and reduced environmental impact. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent activity against agricultural pests such as aphids and whiteflies, without causing significant harm to non-target organisms.

In addition to its agricultural applications, benzyl N-(1-hydroxy-2-methylpropan-2-yl)-N-(3-methylthiophen-2-yl)methylcarbamate has shown promise in the pharmaceutical industry as a building block for drug development. Its unique combination of hydroxyl and thioether groups allows for selective interactions with biological targets, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers have explored its potential as an anti-inflammatory agent, with preliminary results indicating significant reduction in inflammation markers in preclinical models.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzyl carbamate precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation. For example, a 2023 study reported the use of microwave-assisted synthesis to achieve higher yields and shorter reaction times compared to traditional methods.

From an environmental standpoint, the biodegradability of benzyl N-(1-hydroxy-2-methylpropan-2-yl)-N-(3-methylthiophen-2-yl)methylcarbamate has been a topic of interest due to its potential use in agrochemicals. Studies have shown that under aerobic conditions, this compound undergoes rapid degradation, reducing its persistence in soil and water systems. This characteristic aligns with current global efforts to develop sustainable agricultural practices that minimize ecological footprint.

In conclusion, benzyl N-(1-hydroxy